Cas no 57778-94-6 (2H-Pyran-2-one, 3,5-diethyltetrahydro-4-propyl-)

2H-Pyran-2-one, 3,5-diethyltetrahydro-4-propyl- structure
57778-94-6 structure
Product Name:2H-Pyran-2-one, 3,5-diethyltetrahydro-4-propyl-
CAS No:57778-94-6
MF:C12H22O2
MW:198.301884174347
CID:344222
PubChem ID:12576600
Update Time:2025-04-19

2H-Pyran-2-one, 3,5-diethyltetrahydro-4-propyl- Chemical and Physical Properties

Names and Identifiers

    • 2H-Pyran-2-one, 3,5-diethyltetrahydro-4-propyl-
    • 3,5-diethyl-4-propyloxan-2-one
    • SCHEMBL23053198
    • 2,4-diethyl-3-n-propyl-delta-valerolactone
    • 3,5-diethyl-4-propyl-tetrahydro-pyran-2-one
    • 57778-94-6
    • DTXSID10503138
    • Inchi: 1S/C12H22O2/c1-4-7-11-9(5-2)8-14-12(13)10(11)6-3/h9-11H,4-8H2,1-3H3
    • InChI Key: USPXCCSBBHDVMS-UHFFFAOYSA-N
    • SMILES: O1C(C(CC)C(CCC)C(CC)C1)=O

Computed Properties

  • Exact Mass: 198.16206
  • Monoisotopic Mass: 198.161979940g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 189
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3
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